Cas no 392244-77-8 (4-chloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbutanamide)

• Product Name: 4-chloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbutanamide
• CAS No: 392244-77-8
• MF: C₁₂H₁₀Cl₃N₃OS
• MW: 350.651298046112
• CID: 6438067
• Update Time: 2025-09-28

4-chloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbutanamide
• Butanamide, 4-chloro-N-[5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C12H10Cl3N3OS/c13-5-1-2-10(19)16-12-18-17-11(20-12)8-4-3-7(14)6-9(8)15/h3-4,6H,1-2,5H2,(H,16,18,19)
• InChI Key： ZQXNVTHCJZKHPV-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(Cl)C=C2Cl)S1)(=O)CCCCl

Experimental Properties

• Density: 1.511±0.06 g/cm3(Predicted)
• pka: 8.92±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-chloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbutanamide

Recent Advances in the Study of 4-chloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbutanamide (CAS: 392244-77-8)

The compound 4-chloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbutanamide (CAS: 392244-77-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiadiazole core and dichlorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 4-chloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbutanamide. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthesis method that enhances yield and purity while reducing byproducts. The researchers employed a multi-step process involving the condensation of 2,4-dichlorophenylhydrazine with thiocarbazide, followed by cyclization and subsequent acylation with 4-chlorobutanoyl chloride. This method has been noted for its scalability and reproducibility, making it suitable for industrial applications.

Pharmacological evaluations have revealed that 4-chloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbutanamide exhibits potent antimicrobial activity. In vitro studies demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's mechanism of action appears to involve inhibition of bacterial cell wall synthesis, as evidenced by its ability to disrupt peptidoglycan cross-linking. These findings suggest its potential as a lead compound for developing new antibiotics.

In addition to its antimicrobial properties, recent research has explored the anticancer potential of this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to induce apoptosis in cancer cells by targeting the PI3K/AKT/mTOR signaling pathway. The compound showed selective cytotoxicity against several cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells, while exhibiting minimal toxicity to normal cells. This selectivity is attributed to its interaction with specific protein kinases involved in cancer cell proliferation and survival.

Further investigations into the pharmacokinetics and toxicity profile of 4-chloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbutanamide are underway. Preliminary data from animal studies indicate favorable bioavailability and a manageable safety profile, though further optimization may be required to reduce hepatic metabolism. Researchers are also exploring structural modifications to enhance its therapeutic index and reduce potential side effects.

In conclusion, 4-chloro-N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-ylbutanamide (CAS: 392244-77-8) represents a promising candidate for drug development, with applications in antimicrobial and anticancer therapies. Continued research into its mechanism of action, structural optimization, and preclinical evaluation will be crucial for advancing this compound toward clinical trials. The recent advancements underscore its potential to address unmet medical needs in infectious diseases and oncology.